1-Bromo-3-(1-fluorocyclopropyl)benzene

• IUPAC Name: 1-bromo-3-(1-fluorocyclopropyl)benzene
• InChI: InChI=1S/C9H8BrF/c10-8-3-1-2-7(6-8)9(11)4-5-9/h1-3,6H,4-5H2
• InChI Key: ZWAGAJBWSASIFZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C2=CC(=CC=C2)Br)F
• Molecular Formula: C9H8BrF
• Molecular Weight: 215.06 g/mol
• CAS RN: 1780601-66-2

Description

“1-Bromo-3-(1-fluorocyclopropyl)benzene” is a chemical compound with the molecular formula C9H8BrF. It is a liquid at room temperature.

Molecular Structure Analysis

The molecular structure of “1-Bromo-3-(1-fluorocyclopropyl)benzene” consists of a benzene ring with a bromine atom and a fluorocyclopropyl group attached to it. The InChI code for this compound is 1S/C9H8BrF/c10-8-3-1-2-7(6-8)9(11)4-5-9/h1-3,6H,4-5H2.

Physical And Chemical Properties Analysis

“1-Bromo-3-(1-fluorocyclopropyl)benzene” is a liquid at room temperature. It has a molecular weight of 215.06.

Scientific Research Applications

Radiosynthesis and Labeling Agents

1-Bromo-3-(1-fluorocyclopropyl)benzene and its derivatives find application in the field of radiopharmacy and nuclear medicine. For instance, 1-[18F]Fluoromethyl-4-methyl-benzene , prepared from its bromo analogue, along with a series of o-, m-, or p-substituted 1-halomethyl-[18F]fluoromethyl-benzenes, have been synthesized through nucleophilic substitution reactions. These compounds are explored as prospective bifunctional labeling agents for PET imaging, contributing to advancements in diagnostic radiology and offering new paths for the detection and monitoring of diseases (Namolingam, Luthra, Brady, & Pike, 2001).

Synthesis of Fluorinated Compounds

The chemistry of 1-Bromo-3-(1-fluorocyclopropyl)benzene is crucial for synthesizing fluorinated compounds, which are significant in medicinal chemistry due to their pharmacokinetic properties. For example, the synthesis of 2-aryl-3-fluoro-5-silylthiophenes demonstrates the utility of bromo-fluoroalkylated compounds in constructing complex molecules that could serve as potential pharmaceuticals or materials (Hirotaki & Hanamoto, 2013).

Friedel-Crafts Alkylation

The compound and its derivatives are used in Friedel-Crafts alkylation reactions to produce trifluoromethylated ethanes and ethenes. This process highlights the role of 1-Bromo-3-(1-fluorocyclopropyl)benzene in synthesizing compounds with trifluoromethyl groups, which are of particular interest for developing agrochemicals and pharmaceuticals due to their stability and bioactivity (Sandzhieva, Kazakova, Boyarskaya, Ivanov, Nenajdenko, & Vasilyev, 2016).

Synthesis of Heterocycles and Polycyclic Compounds

1-Bromo-3-(1-fluorocyclopropyl)benzene is pivotal in synthesizing complex heterocyclic and polycyclic structures, which are foundational in organic electronics and pharmaceutical chemistry. The assembly of indeno[1,2-c]chromenes through a palladium-catalyzed reaction exemplifies the creation of molecular complexity from simple starting materials, opening avenues for new materials and drugs (Pan, Luo, Ding, Fan, & Wu, 2014).

Fluorescence and Photophysical Studies

Derivatives of 1-Bromo-3-(1-fluorocyclopropyl)benzene are studied for their fluorescence and photophysical properties , contributing to the development of new fluorescent materials for sensing, imaging, and electronic applications. The synthesis and fluorescence properties of related compounds show potential in creating advanced materials with unique optical characteristics (Zuo-qi, 2015).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed, causes skin irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using personal protective equipment.